Cas no 948293-25-2 (4-Amino-7,8-dichloroquinoline)

4-Amino-7,8-dichloroquinoline is a chlorinated quinoline derivative with a molecular formula of C₉H₆Cl₂N₂. This compound is characterized by the presence of an amino group at the 4-position and chlorine substituents at the 7- and 8-positions, which enhance its reactivity and utility in synthetic chemistry. It serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, particularly in the development of quinoline-based scaffolds. The dichloro substitution pattern contributes to its stability and selectivity in nucleophilic substitution reactions. Its well-defined structure and functional group compatibility make it valuable for research and industrial applications requiring precise molecular modifications.

4-Amino-7,8-dichloroquinoline structure

Product Name:4-Amino-7,8-dichloroquinoline

CAS No:948293-25-2

MF:C₉H₆Cl₂N₂

MW:213.063339710236

MDL:MFCD09787718

CID:875052

PubChem ID:329773481

Update Time:2025-06-07

4-Amino-7,8-dichloroquinoline Chemical and Physical Properties

Names and Identifiers

- 7,8-dichloroquinolin-4-amine
- 4-AMINO-7,8-DICHLOROQUINOLINE
- AKOS011473752
- MFCD09787718
- CS-0458184
- 948293-25-2
- DTXSID80589045
- YMB29325
- AB52073
- 4-Amino-7,8-dichloroquinoline, AldrichCPR
- DB-349158
- 4-Amino-7,8-dichloroquinoline
- MDL： MFCD09787718
- Inchi： 1S/C9H6Cl2N2/c10-6-2-1-5-7(12)3-4-13-9(5)8(6)11/h1-4H,(H2,12,13)
- InChI Key： LTNLLDGKTSLFRZ-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC2=C(C=CN=C21)N)Cl

Computed Properties

Exact Mass: 211.99100
Monoisotopic Mass: 211.9908036g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 38.9Å²

Experimental Properties

PSA: 38.91000
LogP: 3.70500

4-Amino-7,8-dichloroquinoline Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H318
Warning Statement： P280-P301+P310-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25-41
Safety Instruction： 26-39-45
Hazardous Material Identification：

4-Amino-7,8-dichloroquinoline Pricemore >>

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TRC	A639280-50mg	4-Amino-7,8-dichloroquinoline	948293-25-2	50mg	$ 50.00	2022-06-07
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TRC	A639280-500mg	4-Amino-7,8-dichloroquinoline	948293-25-2	500mg	$ 250.00	2022-06-07
abcr	AB213487-250 mg	4-Amino-7,8-dichloroquinoline	948293-25-2	250MG	€152.60	2022-06-11
abcr	AB213487-1 g	4-Amino-7,8-dichloroquinoline	948293-25-2	1g	€334.30	2022-06-11
abcr	AB213487-5 g	4-Amino-7,8-dichloroquinoline	948293-25-2	5g	€895.20	2022-06-11
abcr	AB213487-250mg	4-Amino-7,8-dichloroquinoline; .	948293-25-2	250mg	€155.40	2025-04-14
abcr	AB213487-1g	4-Amino-7,8-dichloroquinoline; .	948293-25-2	1g	€341.70	2025-04-14